1-benzyl-2-((benzyloxy)methyl)-1H-imidazo[4,5-c]pyridine
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Description
1-benzyl-2-((benzyloxy)methyl)-1H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C21H19N3O and its molecular weight is 329.403. The purity is usually 95%.
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Scientific Research Applications
Antituberculotic Activity
Compounds similar to 1-benzyl-2-((benzyloxy)methyl)-1H-imidazo[4,5-c]pyridine have been investigated for their potential antituberculotic activity. A study by Bukowski and Janowiec (1996) explored the synthesis of various derivatives of 1H-imidazo[4,5-b]pyridinecarboxylic acid and tested some of these compounds for antituberculotic properties (Bukowski & Janowiec, 1996).
Antiulcer Agents
Research conducted by Starrett et al. (1989) involved the synthesis of new imidazo[1,2-a]pyridines substituted at the 3-position as potential antiulcer agents. These compounds were evaluated for their antisecretory and cytoprotective properties (Starrett et al., 1989).
Chemical Synthesis Methods
Adib et al. (2011) described a one-pot synthesis method for imidazo[1,2-a]pyridines, starting from benzyl halides or benzyl tosylates. This method demonstrates the chemical versatility and synthetic accessibility of such compounds (Adib et al., 2011).
Antiviral Activity
Puerstinger et al. (2007) explored substituted 5-benzyl-2-phenyl-5H-imidazo[4,5-c]pyridines as novel compounds with activity against pestiviruses and the hepatitis C virus (HCV), highlighting the potential of these compounds in antiviral therapy (Puerstinger et al., 2007).
Antibacterial Activity
A study by Budumuru et al. (2018) focused on the design and synthesis of novel Imidazo[1,2-a]pyridine derivatives and evaluated their antibacterial activity. Their research highlights the potential use of these compounds in combating bacterial infections (Budumuru et al., 2018).
Properties
IUPAC Name |
1-benzyl-2-(phenylmethoxymethyl)imidazo[4,5-c]pyridine |
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InChI |
InChI=1S/C21H19N3O/c1-3-7-17(8-4-1)14-24-20-11-12-22-13-19(20)23-21(24)16-25-15-18-9-5-2-6-10-18/h1-13H,14-16H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDRQXKAIPPWAOV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C=NC=C3)N=C2COCC4=CC=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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